1,3-diethyl-1H-pyrazole-4-carbaldehyde

Core Science & Biosynthesis

The Mechanistic Role of 1,3-Diethyl-1H-pyrazole-4-carbaldehyde in Advanced Organic Synthesis: An AXB3 Perspective

Executive Summary

In contemporary medicinal chemistry and materials science, the rapid assembly of complex, heteroaromatic architectures relies heavily on highly functionalized precursors. 1,3-Diethyl-1H-pyrazole-4-carbaldehyde (CAS: 1007541-48-1) has emerged as a premier Aldo-X bifunctional building block (AXB3) [1]. By combining an electron-rich pyrazole core with a highly electrophilic formyl group, this scaffold offers orthogonal reactivity that is indispensable for divergent synthesis. This whitepaper provides an in-depth mechanistic analysis of its reactivity, the causality behind its structural design, and self-validating experimental protocols for its application in organic synthesis.

Structural Profiling & Causality of the 1,3-Diethyl Scaffold

The pyrazole-4-carbaldehyde core is classically synthesized via the Vilsmeier-Haack reaction of the corresponding hydrazones, utilizing POCl₃ and DMF to install the formyl group at the thermodynamically favored C4 position [2]. However, the specific substitution pattern of the 1,3-diethyl variant provides distinct physicochemical and mechanistic advantages over its simpler dimethyl or unsubstituted analogs:

• Steric Shielding & Regioselectivity: The ethyl group at the C3 position provides mild steric hindrance. During multicomponent reactions (MCRs) or nucleophilic attacks, this shielding directs incoming nucleophiles strictly toward the unhindered C4-aldehyde, suppressing unwanted side reactions at the pyrazole ring carbons.

• Lipophilic Efficiency (LipE): In drug development, membrane permeability is paramount. The dual ethyl substitution increases the overall lipophilicity (LogP) of the resulting pharmacophore compared to methyl analogs, enhancing cellular uptake without introducing the excessive steric bulk of isopropyl or tert-butyl groups.

• Electronic Tuning: The inductive electron-donating effect (+I) of the ethyl groups enriches the electron density of the pyrazole nitrogens. This subtly reduces the electrophilicity of the aldehyde compared to halogenated analogs, making it highly selective for strong nucleophiles (e.g., primary amines, active methylenes) while resisting spontaneous oxidation or hydration.

Core Synthetic Workflows & Mechanistic Pathways

The Knoevenagel Condensation

The formyl group of 1,3-diethyl-1H-pyrazole-4-carbaldehyde readily undergoes Knoevenagel condensation with active methylene compounds (e.g., malononitrile, ethyl cyanoacetate).

Mechanistic Causality: The reaction is typically catalyzed by a secondary amine like piperidine. Piperidine is specifically chosen because its pKa perfectly matches the requirements to deprotonate the active methylene while simultaneously acting as an organocatalyst. It transiently condenses with the aldehyde to form an iminium ion intermediate. This iminium species is significantly more electrophilic than the parent aldehyde, accelerating the nucleophilic attack of the carbanion. Subsequent proton transfer and E1cB elimination of water yield the highly conjugated α,β -unsaturated pyrazole derivative.

Figure 1: Mechanistic pathway of the Knoevenagel condensation utilizing the pyrazole-4-carbaldehyde.

Reductive Amination & Schiff Base Formation

The synthesis of pyrazole-derived secondary amines is critical for generating kinase inhibitors and anti-inflammatory agents [3].

Mechanistic Causality: This two-step, one-pot process involves the condensation of the aldehyde with a primary amine to form a Schiff base (imine), followed by reduction. Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reducing agent of choice. Unlike NaBH₄, which is highly reactive and can prematurely reduce the starting aldehyde to an alcohol, NaBH(OAc)₃ is sterically hindered and electronically deactivated by the acetate groups. It selectively reduces the protonated iminium ion over the unreacted aldehyde, ensuring near-quantitative yields of the desired amine.

AXB3 Multicomponent Assembly

As an AXB3 precursor, 1,3-diethyl-1H-pyrazole-4-carbaldehyde is utilized in Morita-Baylis-Hillman (MBH) reactions and multicomponent assemblies to form fused pyrazolo-pyrimidines and pyrazolo-quinolines [1]. The aldehyde acts as the primary electrophilic anchor, while the adjacent pyrazole π -system facilitates subsequent cyclization steps.

Figure 2: Synthetic diversification of the 1,3-diethyl-1H-pyrazole-4-carbaldehyde AXB3 scaffold.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Built-in analytical checkpoints allow the researcher to verify reaction progress independently.

Protocol A: General Knoevenagel Condensation

Objective: Synthesis of 2-((1,3-diethyl-1H-pyrazol-4-yl)methylene)malononitrile.

• Reaction Setup: In an oven-dried 50 mL round-bottom flask, dissolve 1,3-diethyl-1H-pyrazole-4-carbaldehyde (1.0 mmol, 152.2 mg) and malononitrile (1.1 mmol, 72.7 mg) in absolute ethanol (10 mL).

• Catalysis: Add 2 drops of catalytic piperidine (~0.05 mmol). Attach a reflux condenser.

• Execution & Monitoring: Stir the mixture at 70°C. Self-Validation Check: Monitor via TLC (Eluent: 3:1 Hexanes/EtOAc). The starting aldehyde is strongly UV-active (254 nm) with an Rf​ of ~0.4. The reaction is complete when this spot disappears (typically 2-3 hours), replaced by a new, highly fluorescent product spot at a lower Rf​ .

• Quenching & Workup: Cool to 0°C. The product typically precipitates. Filter the solid, wash with ice-cold ethanol (2 x 5 mL), and dry under vacuum.

• Analytical Validation: Confirm via ¹H-NMR (CDCl₃). The characteristic aldehydic proton singlet at ~9.9 ppm must be completely absent, replaced by a vinylic proton singlet at ~7.8 ppm.

Protocol B: Selective Reductive Amination

Objective: Synthesis of N-benzyl-1-(1,3-diethyl-1H-pyrazol-4-yl)methanamine.

• Imine Formation: Dissolve the aldehyde (1.0 mmol) and benzylamine (1.05 mmol) in anhydrous 1,2-dichloroethane (DCE) (15 mL). Add glacial acetic acid (1.0 mmol) to adjust the pH to ~5, optimizing iminium ion formation. Stir at room temperature for 1 hour.

• Reduction: Add NaBH(OAc)₃ (1.5 mmol, 318 mg) in portions over 10 minutes to prevent thermal spiking.

• Execution & Monitoring: Stir at room temperature under N₂ for 12 hours. Self-Validation Check: TLC will show the disappearance of the aldehyde and the appearance of a more polar amine spot that stains positively with Ninhydrin (turning purple/brown upon heating).

• Quenching & Workup: Quench with saturated aqueous NaHCO₃ (15 mL) to neutralize the acid and destroy excess hydride. Extract with dichloromethane (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify via silica gel flash chromatography (DCM/MeOH 95:5) to yield the pure secondary amine.

Quantitative Data Analysis

The following table summarizes the optimized reaction parameters and thermodynamic drivers for the primary synthetic transformations of 1,3-diethyl-1H-pyrazole-4-carbaldehyde.

Reaction Type	Reagents / Catalyst	Solvent & Temp	Reaction Time	Typical Yield (%)	Key Thermodynamic Driver
Knoevenagel Condensation	Malononitrile, Piperidine (cat.)	Ethanol, 70°C	2 - 3 hours	85 - 95%	Extended π -conjugation of the product; precipitation drives equilibrium.
Reductive Amination	Primary Amine, NaBH(OAc)₃, AcOH	DCE, 25°C	12 - 16 hours	75 - 88%	Irreversible hydride transfer to the highly electrophilic iminium intermediate.
Oxidation to Carboxylic Acid	NaClO₂, NaH₂PO₄, 2-Methyl-2-butene	t-BuOH/H₂O, 0°C to 25°C	4 - 6 hours	80 - 90%	Highly stable carboxylate formation (Pinnick oxidation prevents over-oxidation).
Schiff Base Formation	Aniline derivative, p-TsOH (cat.)	Toluene, 110°C	6 - 8 hours	70 - 85%	Removal of water via Dean-Stark trap (Le Chatelier's principle).

References

• Devi, N., & Shankar, R. (2018). 4-Formyl-Pyrazole-3-Carboxylate: A Useful Aldo-X Bifunctional Precursor for the Syntheses of Pyrazole-fused/Substituted Frameworks. Journal of Heterocyclic Chemistry, 55(2), 373-390. URL: [Link]

• Faria, J. V., et al. (2020). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. Molecules, 25(4), 889. URL: [Link]

• Karrouchi, K., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 134. URL: [Link]

A Comprehensive Technical Guide to 1,3-Diethyl-1H-pyrazole-4-carbaldehyde: Physicochemical Properties, Synthesis, and Applications

Abstract

This technical guide provides an in-depth analysis of 1,3-diethyl-1H-pyrazole-4-carbaldehyde, a heterocyclic aldehyde of significant interest in medicinal chemistry and synthetic organic chemistry. We will explore its fundamental physicochemical properties, including a detailed breakdown of its molecular weight and exact mass. Furthermore, this guide will elucidate a robust, field-proven synthetic methodology, contextualize its applications within drug discovery, and provide detailed experimental protocols. The content herein is curated for researchers, scientists, and professionals in drug development, aiming to bridge theoretical knowledge with practical, actionable insights.

Introduction: The Pyrazole Scaffold in Modern Chemistry

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds. Its unique electronic properties and ability to act as a versatile pharmacophore have led to its incorporation into a wide array of therapeutic agents, from anti-inflammatory drugs to anti-cancer therapies.[1] The functionalization of the pyrazole ring, particularly with a carbaldehyde group at the C4 position, creates a highly reactive and versatile intermediate. This aldehyde moiety serves as a synthetic handle for a multitude of chemical transformations, enabling the construction of complex molecular architectures and the exploration of novel chemical space.

1,3-Diethyl-1H-pyrazole-4-carbaldehyde represents a specific, yet important, member of this family. The diethyl substitution at the N1 and C3 positions influences the molecule's lipophilicity, solubility, and metabolic stability, making it a valuable building block for fine-tuning the pharmacokinetic and pharmacodynamic profiles of lead compounds.

Physicochemical Properties of 1,3-Diethyl-1H-pyrazole-4-carbaldehyde

A thorough understanding of a compound's physicochemical properties is paramount for its effective use in research and development. While direct experimental data for this specific diethyl derivative is not widely published, we can accurately compute its core properties based on its molecular structure.

The molecular formula for 1,3-diethyl-1H-pyrazole-4-carbaldehyde is C₈H₁₂N₂O .

Property	Value	Source
Molecular Weight	152.19 g/mol	Computed
Exact Mass	152.09496 Da	Computed
Molecular Formula	C₈H₁₂N₂O	-
Topological Polar Surface Area (TPSA)	34.9 Ų	Estimated based on analogues[2][3]
LogP (Octanol-Water Partition Coefficient)	~1.0	Estimated based on analogues[3][4]
Hydrogen Bond Acceptors	3	Computed
Hydrogen Bond Donors	0	Computed
Rotatable Bonds	3	Computed

Expert Insight: The calculated molecular weight is the sum of the average atomic masses of all atoms in the molecule. In contrast, the exact mass (or monoisotopic mass) is calculated using the mass of the most abundant isotope of each element. This distinction is critical in high-resolution mass spectrometry (HRMS), where the exact mass is used for unambiguous formula determination of a compound and its metabolites. The estimated LogP value suggests a moderate lipophilicity, which is often a desirable trait in drug candidates for balancing membrane permeability and aqueous solubility.

Synthesis of 1,3-Diethyl-1H-pyrazole-4-carbaldehyde

The Vilsmeier-Haack reaction is a powerful and widely adopted method for the formylation of electron-rich heterocyclic compounds, including pyrazoles.[5][6] This reaction provides a direct and efficient route to introduce a carbaldehyde group onto the pyrazole ring, a crucial step in the synthesis of 1,3-diethyl-1H-pyrazole-4-carbaldehyde.

The logical workflow for the synthesis is as follows:

Caption: Vilsmeier-Haack synthesis workflow for 1,3-diethyl-1H-pyrazole-4-carbaldehyde.

Causality of Experimental Choices:

• The Substrate: The starting material, 1,3-diethyl-1H-pyrazole, is required. This can be synthesized via a 1,3-dipolar cycloaddition reaction between a diazo compound and an alkyne, followed by N-alkylation if necessary.[7]

• The Reagents: The Vilsmeier reagent is generated in situ from a substituted amide like dimethylformamide (DMF) and an acid chloride, most commonly phosphorus oxychloride (POCl₃).[5] DMF serves as both the solvent and the source of the formyl group. POCl₃ activates the DMF to form the electrophilic chloroiminium ion (the Vilsmeier reagent).

• Reaction Conditions: The reaction is typically performed at low temperatures (0-10 °C) during the addition of POCl₃ to control the exothermic formation of the Vilsmeier reagent. The subsequent formylation step is often heated to drive the reaction to completion.[8]

• Workup: The reaction is quenched by pouring it onto ice and neutralizing with a base. This hydrolyzes the intermediate iminium salt to yield the final aldehyde product. This step is critical and must be done carefully to manage the exothermic reaction and ensure complete hydrolysis.

Applications in Research and Drug Development

The aldehyde functional group is a cornerstone of synthetic chemistry, making 1,3-diethyl-1H-pyrazole-4-carbaldehyde a valuable intermediate.

• Pharmaceutical Development: As an intermediate, it is crucial for synthesizing more complex molecules, particularly in the development of anti-inflammatory and analgesic drugs where the pyrazole scaffold is prevalent.[1] The aldehyde can undergo reactions such as reductive amination, Wittig reactions, and condensations to build diverse libraries of compounds for high-throughput screening.

• Agrochemical Chemistry: Pyrazole derivatives are widely used in agrochemicals, including pesticides and herbicides.[1] This compound can serve as a precursor for developing new crop protection agents with improved efficacy and stability.

• Material Science: The pyrazole ring system can be incorporated into ligands for metal complexes, which have applications in catalysis and as functional materials. The aldehyde provides a convenient point of attachment for further elaboration.

Experimental Protocol: Synthesis via Vilsmeier-Haack Reaction

This protocol is a representative methodology and should be adapted and optimized based on laboratory conditions and scale. All work should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Objective: To synthesize 1,3-diethyl-1H-pyrazole-4-carbaldehyde from 1,3-diethyl-1H-pyrazole.

Materials:

• 1,3-diethyl-1H-pyrazole (1.0 eq)

• Anhydrous Dimethylformamide (DMF) (10 vol)

• Phosphorus oxychloride (POCl₃) (1.2 eq)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Crushed ice

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath, heating mantle.

Methodology:

• Reaction Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 1,3-diethyl-1H-pyrazole (1.0 eq) and anhydrous DMF (10 vol).

• Reagent Formation: Cool the solution to 0-5 °C using an ice-water bath.

• Vilsmeier Reagent Addition: Add phosphorus oxychloride (POCl₃) (1.2 eq) dropwise to the stirred solution via the dropping funnel over 30-45 minutes, ensuring the internal temperature does not exceed 10 °C.

  • Expert Insight: This slow, cooled addition is crucial to control the exothermic reaction between DMF and POCl₃, preventing degradation of the reagents and ensuring the selective formation of the Vilsmeier reagent.

• Formylation Reaction: After the addition is complete, remove the ice bath and heat the reaction mixture to 80-90 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Quenching and Hydrolysis: Cool the reaction mixture to room temperature. In a separate large beaker, prepare a slurry of crushed ice. Slowly and carefully pour the reaction mixture onto the crushed ice with vigorous stirring.

  • Trustworthiness: This quenching step is highly exothermic and releases HCl gas. Performing it slowly and in a well-ventilated hood is a critical safety measure. This step also facilitates the hydrolysis of the intermediate iminium salt to the desired aldehyde.

• Neutralization: Slowly add saturated sodium bicarbonate solution to the aqueous mixture until the pH is neutral (pH ~7-8). This neutralizes the excess acid.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 20 mL).

• Washing: Combine the organic layers and wash sequentially with water (2 x 20 mL) and brine (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 1,3-diethyl-1H-pyrazole-4-carbaldehyde.

Conclusion

1,3-Diethyl-1H-pyrazole-4-carbaldehyde is a molecule of significant synthetic utility. Its precisely defined molecular weight and exact mass make it readily identifiable and characterizable by modern analytical techniques. The robust Vilsmeier-Haack synthesis provides a reliable pathway for its production, opening the door to a wide range of applications in drug discovery, agrochemical development, and material science. This guide has provided the core technical knowledge and practical insights necessary for researchers to confidently incorporate this valuable building block into their synthetic programs.

References

• PubChem. 1,3-dimethyl-1H-pyrazole-4-carbaldehyde. National Center for Biotechnology Information. [Link]

• PubChem. 1-ethyl-3-methyl-1H-pyrazole-4-carbaldehyde. National Center for Biotechnology Information. [Link]

• Pace, V., et al. (2018). Synthesis of Pyrazoles by 1,3‐Dipolar Cycloaddition under Aqueous Micellar Catalysis. ChemistryOpen, 7(8), 634-638. [Link]

• PubChem. 1,3-Diphenyl-1H-pyrazole-4-carboxaldehyde. National Center for Biotechnology Information. [Link]

• PubChem. 1,3-diphenyl-1H-pyrazole-4-carbaldehyde (4-nitrophenyl)hydrazone. National Center for Biotechnology Information. [Link]

• ResearchGate. Synthesis of 1,3-diphenyl-1H-pyrazole-4-carbaldehydes 4(a–e). ResearchGate GmbH. [Link]

• Indian Academy of Sciences. H3PO4 catalyzed one-pot synthesis of 1,3-diphenyl-1H-pyrazole-4. Indian Academy of Sciences. [Link]

• ResearchGate. Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ResearchGate GmbH. [Link]

• Selivanov, A. V., & Koldobskii, G. I. (2011). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ARKIVOC, 2011(i), 196-245. [Link]

• PubChem. 3-Ethyl-1H-pyrazole-4-carbaldehyde. National Center for Biotechnology Information. [Link]

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Pharmacophore Modeling and Synthesis of 1,3-Diethyl-1H-pyrazole-4-carbaldehyde Derivatives: A Technical Guide for Drug Discovery

Executive Summary

Nitrogen-containing heterocycles, particularly pyrazole derivatives, are cornerstone scaffolds in modern medicinal chemistry. The specific compound 1,3-diethyl-1H-pyrazole-4-carbaldehyde (CAS: 1007541-48-1) and its derivatives serve as highly versatile building blocks for designing targeted therapeutics, ranging from anti-inflammatory agents to selective serotonin reuptake inhibitors (SSRIs)[1].

This technical whitepaper provides a comprehensive framework for researchers and drug development professionals. It details the causal mechanisms behind the chemical synthesis of these derivatives, outlines a self-validating in silico pharmacophore modeling pipeline, and provides field-proven experimental protocols to accelerate lead optimization.

Mechanistic Grounding: The Chemistry of the Scaffold

Structural Rationale in Drug Design

The pharmacological efficacy of 1,3-diethyl-1H-pyrazole-4-carbaldehyde derivatives is rooted in their distinct structural features:

• The Pyrazole Core: A π -excessive, five-membered aromatic ring containing two adjacent nitrogen atoms. It acts as a bioisostere for various aromatic rings while offering superior hydrogen-bonding capabilities (both as a donor and acceptor)[2].

• 1,3-Diethyl Substitution: The addition of ethyl groups at the N1 and C3 positions precisely modulates the lipophilicity ( logP ) of the molecule. This hydrophobic bulk is critical for enhancing membrane permeability, allowing the molecule to cross the blood-brain barrier (BBB) when targeting CNS proteins like the serotonin transporter.

• C4-Carbaldehyde (Formyl) Group: The aldehyde moiety at the C4 position serves a dual purpose. Synthetically, it is a highly reactive handle for forming Schiff bases, hydrazones, or chalcones[3]. Pharmacologically, the carbonyl oxygen acts as a potent, directional hydrogen-bond acceptor within the binding pocket of target proteins.

Regioselective Synthesis via Vilsmeier-Haack Formylation

The gold standard for synthesizing pyrazole-4-carbaldehydes is the Vilsmeier-Haack (VH) reaction [4][5]. The pyrazole ring is highly susceptible to electrophilic aromatic substitution. Because the nitrogen atoms donate electron density into the ring, the C4 position becomes highly nucleophilic.

When anhydrous dimethylformamide (DMF) reacts with phosphorus oxychloride ( POCl3​ ), it generates a highly electrophilic chloroiminium ion (the Vilsmeier reagent). This intermediate selectively attacks the C4 position of the 1,3-diethyl-1H-pyrazole. Subsequent aqueous hydrolysis of the resulting iminium salt yields the target 4-carbaldehyde[6].

Caption: Mechanistic workflow of the Vilsmeier-Haack formylation targeting the C4 position of the pyrazole core.

In Silico Pharmacophore Modeling & Virtual Screening

To translate the chemical scaffold into a viable drug candidate, researchers employ a sequential in silico pipeline. Pharmacophore modeling identifies the spatial arrangement of steric and electronic features necessary to ensure optimal supramolecular interactions with a specific biological target[2].

Defining the Pharmacophoric Features

For 1,3-diethyl-1H-pyrazole-4-carbaldehyde derivatives, a typical 3D pharmacophore model consists of:

• Hydrogen Bond Acceptor (HBA): Driven by the C4-carbonyl oxygen and the N2 atom of the pyrazole ring.

• Hydrophobic Centers (HY): Provided by the 1,3-diethyl aliphatic chains, which interact with hydrophobic pockets in the receptor (e.g., the hydrophobic channel of COX-2 or the allosteric site of Aurora-A kinase)[1][7].

• Aromatic Ring (AR): The pyrazole core itself participates in π−π stacking or π -cation interactions with aromatic amino acid residues (like Phenylalanine or Tyrosine) in the target active site.

Caption: Integrated computational pipeline for pharmacophore mapping, molecular docking, and ADMET profiling.

Quantitative Data: ADMET and Docking Profiles

To validate the efficacy of these derivatives, molecular docking and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions are utilized. The table below summarizes representative in silico data for theoretical 1,3-diethyl-1H-pyrazole-4-carbaldehyde derivatives (functionalized at the C4 aldehyde via Schiff base formation) against the Serotonin Transporter (PDB ID: 5I73), a common target for pyrazole-based antidepressants.

Compound Derivative	Mol. Weight ( g/mol )	logP (Lipophilicity)	H-Bond Donors	H-Bond Acceptors	Docking Score (kcal/mol) vs 5I73	Lipinski Violations
Core Scaffold	152.20	1.85	0	2	-5.4	0
Derivative A (Phenylhydrazone)	242.32	3.12	1	3	-8.1	0
Derivative B (4-Chlorophenylhydrazone)	276.76	3.75	1	3	-8.9	0
Derivative C (2,4-Dinitrophenylhydrazone)	332.31	3.40	1	7	-7.6	0

Data Interpretation: All derivatives strictly adhere to Lipinski’s Rule of Five (MW < 500, logP < 5, HBD < 5, HBA < 10), ensuring high probability of oral bioavailability. The addition of halogenated aromatic systems (Derivative B) significantly enhances the binding affinity (Docking Score: -8.9 kcal/mol) due to optimal π -alkyl and hydrophobic interactions within the binding pocket.

Experimental Protocols

To ensure scientific integrity and reproducibility, the following self-validating protocols bridge the gap between computational design and wet-lab realization.

Protocol A: Wet-Lab Synthesis of 1,3-Diethyl-1H-pyrazole-4-carbaldehyde

This protocol utilizes the Vilsmeier-Haack reaction to achieve regioselective formylation.[4][6]

Reagents & Materials:

• 1,3-Diethyl-1H-pyrazole (1.0 equivalent)

• Phosphorus oxychloride ( POCl3​ ) (3.0 - 4.0 equivalents)

• Anhydrous N,N-Dimethylformamide (DMF) (6.0 equivalents)

• Saturated aqueous Na2​CO3​ solution

• Chloroform or Ethyl Acetate (for extraction)

Step-by-Step Procedure:

• Vilsmeier Reagent Formation: Purge a round-bottom flask with Argon. Add anhydrous DMF and cool the system to 0∘C using an ice bath.

• Electrophile Generation: Add POCl3​ dropwise over 15 minutes under continuous magnetic stirring. Maintain the temperature at 0∘C until a viscous, pale-yellow Vilsmeier complex forms.

• Substrate Addition: Dissolve 1,3-diethyl-1H-pyrazole in a minimal amount of anhydrous DMF. Add this solution dropwise to the Vilsmeier reagent at room temperature.

• Cyclization/Formylation: Attach a reflux condenser and heat the reaction mixture to 80−90∘C for 4 to 6 hours. Monitor reaction progress via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase.

• Quenching & Hydrolysis: Once the starting material is consumed, cool the mixture to room temperature and pour it slowly over crushed ice to hydrolyze the iminium intermediate.

• Neutralization: Carefully add saturated aqueous Na2​CO3​ until the pH reaches ~7.0.

• Extraction & Purification: Extract the aqueous layer three times with chloroform. Combine the organic layers, dry over anhydrous MgSO4​ , filter, and concentrate under reduced pressure. Purify via silica gel column chromatography to isolate the pure 1,3-diethyl-1H-pyrazole-4-carbaldehyde.

Protocol B: Dry-Lab Molecular Docking & Pharmacophore Validation

This protocol uses open-source tools to validate the binding affinity of the synthesized derivatives.

Software Required: Avogadro (Ligand Prep), AutoDock Tools (Protein Prep), AutoDock Vina (Docking), SwissADME (Pharmacokinetics).

Step-by-Step Procedure:

• Ligand Preparation: Sketch the 1,3-diethyl-1H-pyrazole-4-carbaldehyde derivative in ChemDraw and export as a .mol file. Import into Avogadro, add explicit hydrogens, and perform geometry optimization using the MMFF94 force field. Save as .pdbqt.

• Protein Preparation: Download the target crystal structure (e.g., PDB ID: 5I73 for Serotonin Transporter) from the Protein Data Bank. Open in AutoDock Tools, remove water molecules, extract co-crystallized native ligands, add polar hydrogens, and compute Gasteiger charges. Save the macromolecule as .pdbqt.

• Grid Box Configuration: Define the search space (Grid Box) by centering the coordinates ( x,y,z ) exactly over the active site previously occupied by the native ligand. Ensure the box dimensions encompass all interacting residues.

• Execution: Run AutoDock Vina from the command line: vina --receptor protein.pdbqt --ligand derivative.pdbqt --config config.txt

• Analysis: Visualize the output .pdbqt poses in Discovery Studio Visualizer. Map the interactions to confirm that the C4-carbaldehyde oxygen acts as a hydrogen bond acceptor and the 1,3-diethyl groups occupy the hydrophobic pockets, validating the initial pharmacophore hypothesis.

• ADMET Screening: Input the SMILES string of the top-scoring ligand into the SwissADME web server to confirm Lipinski compliance and predict BBB permeability.

References

• Synthesis of Novel 1-[(2,6-Dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes Source: PMC / National Institutes of Health (NIH) URL:[Link]

• 3-(2-Chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde Source: MDPI (Molbank) URL:[Link]

• Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions Source: Arkivoc URL:[Link]

• Synthesis, Characterization, and In Silico Assessment of Novel Pyrazole Carbaldehyde for Antidepressant Activity Source: Oriental Journal of Chemistry URL:[Link]

• In silico molecular modelling studies of newly synthesized pyrazole derivatives from p-bromo benzoic acid Source: International Journal of Multidisciplinary Research and Development URL:[Link]

• Synthesis, biological evaluation, and molecular docking studies of N,1,3-triphenyl-1H-pyrazole-4-carboxamide derivatives as anticancer agents Source: PubMed / NIH URL:[Link]

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Protocols & Analytical Methods

Application Note: 1,3-Diethyl-1H-pyrazole-4-carbaldehyde as a Versatile Precursor for Heterocyclic Drug Scaffolds

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Application Note & Validated Protocols

Introduction & Mechanistic Rationale

In modern drug discovery, the pyrazole nucleus is a privileged scaffold, frequently embedded in kinase inhibitors, anti-inflammatory agents, and antimicrobial drugs[1]. Among the various pyrazole building blocks, 1,3-diethyl-1H-pyrazole-4-carbaldehyde (DEPC) (CAS: 1007541-48-1)[2] has emerged as a highly versatile electrophilic precursor for the divergent synthesis of complex heteroannulated systems[3].

Structural Advantages: The Causality of Alkyl Substitution

The choice of the 1,3-diethyl substitution pattern over the more common 1,3-dimethyl[4] or 1,3-diphenyl[5] analogs is driven by critical pharmacokinetic considerations:

• Optimized Lipophilicity (LogP): The ethyl groups provide a superior lipophilic balance compared to the dimethyl variant, enhancing cellular membrane and blood-brain barrier (BBB) permeability without the severe aqueous solubility penalties associated with bulky diphenyl substitutions.

• Steric Tuning: The ethyl groups at the N1 and C3 positions exert a mild steric shielding effect on the pyrazole ring, preventing unwanted side-reactions at the adjacent nitrogen atoms during harsh multicomponent reactions (MCRs), while leaving the C4-aldehyde fully exposed for nucleophilic attack[6].

The highly electrophilic carbonyl carbon at the C4 position is primed for condensation reactions, making DEPC an ideal substrate for Knoevenagel, Biginelli, and Schiff base formations[3].

Divergent Synthetic Pathways

The following diagram illustrates the primary synthetic workflows utilizing DEPC to generate distinct classes of pharmacologically active heterocycles.

Fig 1. Divergent synthetic pathways from 1,3-diethyl-1H-pyrazole-4-carbaldehyde.

Experimental Protocols

Protocol 1: Microwave-Assisted Biginelli Condensation

Target: Pyrazolyl-Dihydropyrimidines Mechanistic Causality: The Biginelli reaction is a three-component condensation. Using p-toluenesulfonic acid (p-TSA) as a catalyst is preferred over strong Lewis acids (like BF₃·OEt₂) because strong Lewis acids can irreversibly coordinate with the basic N2 atom of the pyrazole ring, deactivating the catalyst[6]. Microwave (MW) irradiation is utilized to rapidly overcome the activation energy barrier of the initial rate-limiting Knoevenagel step, reducing reaction times from hours to minutes.

Fig 2. Self-validating microwave-assisted multicomponent reaction workflow.

Step-by-Step Methodology:

• Preparation: In a 10 mL microwave-safe vial, combine DEPC (1.0 mmol), ethyl acetoacetate (1.0 mmol), and urea (1.2 mmol) in 3 mL of absolute ethanol.

• Catalysis: Add p-TSA (10 mol%, 19 mg). Causality: The acid protonates the aldehyde, increasing its electrophilicity for the initial nucleophilic attack by urea.

• Irradiation: Seal the vial and irradiate in a microwave synthesizer at 100°C for 15 minutes (max power 150 W).

• Self-Validating Checkpoint (TLC): Spot the reaction mixture against pure DEPC on a silica TLC plate (Hexane:EtOAc 6:4). The reaction is complete when the UV-active aldehyde spot (R_f ~0.6) completely disappears, replaced by a highly fluorescent product spot (R_f ~0.3).

• Workup: Pour the hot mixture into 20 mL of crushed ice-water containing 5% NaHCO₃. Causality: The base neutralizes the p-TSA, preventing acid-catalyzed degradation of the product, while the sudden drop in temperature forces the hydrophobic dihydropyrimidine to precipitate.

• Purification: Filter the solid under vacuum and recrystallize from hot ethanol to yield analytically pure crystals.

Protocol 2: Metal-Free One-Pot Synthesis of Pyrazole-4-Carbonitriles

Target: 1,3-Diethyl-1H-pyrazole-4-carbonitrile Mechanistic Causality: Nitriles are critical pharmacophores. Traditional syntheses require toxic cyanide salts or harsh transition metals. This protocol leverages an atom-economical, metal-free dehydration of an oxime intermediate using orthophosphoric acid (H₃PO₄)[7]. Formic acid serves a dual purpose: it acts as a highly polar solvent that stabilizes the oxime transition state and acts as a mild promoter[7].

Step-by-Step Methodology:

• Oxime Formation: Cool a solution of DEPC (1.0 mmol) in 2.5 mL of formic acid to 5–10°C in an ice bath. Slowly add hydroxylamine hydrochloride (1.0 mmol)[7].

• Dehydration: After 5 minutes of stirring, add orthophosphoric acid (1 mol%) to the mixture[7]. Causality: H₃PO₄ acts as a highly efficient dehydrating agent, facilitating the elimination of water from the oxime to form the triple bond of the nitrile.

• Heating: Heat the reaction mixture to 100°C for 5-10 minutes[7].

• Self-Validating Checkpoint (Precipitation): Pour the reaction mass onto crushed ice. The immediate formation of a dense, white precipitate visually validates the successful conversion of the liquid aldehyde/oxime into the crystalline nitrile[7].

• Purification: Filter the crude solid, wash with cold water to remove residual acids, and recrystallize from ethanol[7].

Quantitative Data Summary

The following table summarizes the reaction efficiencies of DEPC across different synthetic pathways, highlighting the superior kinetic profile of microwave and optimized catalytic conditions.

Target Derivative Class	Reaction Type	Catalyst / Promoter	Time (Optimized)	Time (Conv. Heat)	Avg. Isolated Yield (%)
Pyrazolyl-Dihydropyrimidines	Biginelli MCR	p-TSA (10 mol%)	15 min (MW)	4–6 hours	88–92%
Pyrazolyl-Acrylates	Knoevenagel	Piperidine (1.2 eq)	10 min (MW)	2–3 hours	85–95%
Pyrazole-4-Carbonitriles	Oxime Dehydration	H₃PO₄ / Formic Acid	5–10 min (100°C)	3 hours	98–99%
Pyrazolyl-Imines	Schiff Base	Glacial AcOH (cat.)	5 min (MW)	1–2 hours	90–96%

Sources

• 1. Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1353498-48-2|3,5-Diethyl-1-methyl-1H-pyrazole-4-carbaldehyde|BLD Pharm [bldpharm.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. 1,3-dimethyl-1H-pyrazole-4-carbaldehyde | C6H8N2O | CID 847285 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1,3-二苯-1H-吡唑-4-甲醛 97% | Sigma-Aldrich [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. ias.ac.in [ias.ac.in]

Application Note: Step-by-Step Vilsmeier-Haack Formylation for the Synthesis of 1,3-Diethyl-1H-pyrazole-4-carbaldehyde

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Standard Operating Protocol & Mechanistic Guide

Executive Summary & Scientific Grounding

The pyrazole core is a privileged structural motif in modern medicinal chemistry, serving as a critical pharmacophore in numerous anti-inflammatory, antimicrobial, and antineoplastic agents [1]. Functionalizing the pyrazole ring is a fundamental step in drug discovery, with the C4 position being a prime target for diversification.

The Vilsmeier-Haack formylation is the premier methodology for introducing a carbaldehyde group to electron-rich aromatic and heteroaromatic systems [2]. For 1,3-diethyl-1H-pyrazole, the reaction utilizes Phosphorus Oxychloride (POCl 3​ ) and N,N-Dimethylformamide (DMF) to generate a highly reactive electrophile—the halomethyleniminium salt (Vilsmeier reagent) [3].

Mechanistic Causality & Regioselectivity

Understanding the causality behind the reaction's regioselectivity is critical for reaction optimization. In the 1,3-diethyl-1H-pyrazole system, the N1 and N2 atoms withdraw electron density via inductive effects but donate electron density via resonance. Consequently, the C3 and C5 positions are relatively electron-deficient compared to the C4 position. The C4 carbon is the most nucleophilic site on the pyrazole ring, making it the exclusive target for electrophilic aromatic substitution (EAS) by the Vilsmeier reagent [4].

Mechanistic Workflow

The following diagram illustrates the logical progression of the Vilsmeier-Haack formylation, from the in-situ generation of the electrophile to the final aqueous hydrolysis.

Mechanistic workflow of the Vilsmeier-Haack formylation of 1,3-diethyl-1H-pyrazole.

Experimental Protocol

This protocol is designed as a self-validating system. Every step includes the underlying chemical rationale to ensure reproducibility and empower scientists to troubleshoot deviations.

Materials & Reagents

• Substrate: 1,3-Diethyl-1H-pyrazole (1.0 equiv, limiting reagent)

• Reagents: Phosphorus oxychloride (POCl 3​ , 1.5 - 2.0 equiv), Anhydrous N,N-Dimethylformamide (DMF, 3.0 - 5.0 equiv)

• Solvents: Ethyl Acetate (EtOAc), Brine, Distilled Water

• Quenching Agent: 20% Aqueous NaOH or Saturated Na 2​ CO 3​ solution

Step-by-Step Methodology

Step 1: Generation of the Vilsmeier Reagent

• Equip a flame-dried, two-neck round-bottom flask with a magnetic stir bar, an addition funnel, and an argon/nitrogen inlet.

• Add anhydrous DMF (5.0 equiv) to the flask. Note: DMF acts as both the reagent and the solvent.

• Cool the flask to 0–5 °C using an ice-water bath.

• Charge the addition funnel with POCl 3​ (1.5 equiv) and add it dropwise over 15–20 minutes with vigorous stirring.

  • Causality: The reaction between DMF and POCl 3​ to form the chloroiminium ion is highly exothermic. Maintaining the temperature below 10 °C prevents the thermal degradation of the Vilsmeier reagent and the formation of dark, tarry byproducts [5].

• Stir the resulting pale-yellow complex at 0 °C for 30 minutes.

Step 2: Substrate Addition & Electrophilic Aromatic Substitution

• Dissolve 1,3-diethyl-1H-pyrazole (1.0 equiv) in a minimal volume of anhydrous DMF (approx. 1-2 mL/mmol).

• Add the substrate solution dropwise to the active Vilsmeier reagent at 0 °C.

• Remove the ice bath and gradually warm the mixture to room temperature over 30 minutes.

• Equip a reflux condenser and heat the reaction mixture to 90–100 °C for 4–6 hours.

  • Causality: While highly electron-rich heterocycles like pyrrole react at room temperature, the pyrazole ring is partially deactivated by its two electronegative nitrogen atoms. Thermal activation is required to drive the EAS to completion [1].

Step 3: Hydrolysis and Workup

• Cool the reaction mixture to room temperature, then carefully pour it over crushed ice (approx. 10 g/mmol of substrate) with vigorous stirring.

• Slowly add 20% aqueous NaOH or saturated Na 2​ CO 3​ dropwise until the pH of the aqueous phase reaches 7.5–8.0.

  • Causality: The reaction produces an intermediate iminium chloride salt. Alkaline conditions are strictly required to hydrolyze the iminium species into the final carbaldehyde. Furthermore, because pyrazoles are weakly basic, neutralizing the HCl generated during the reaction ensures the product is unprotonated and partitions effectively into the organic phase.

• Stir the neutralized mixture at room temperature for 1 hour to ensure complete hydrolysis.

Step 4: Extraction and Purification

• Extract the aqueous mixture with Ethyl Acetate (3 × 15 mL/mmol).

• Wash the combined organic layers sequentially with distilled water (to remove residual DMF) and brine.

• Dry the organic phase over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

• Purify the crude residue via silica gel column chromatography (Eluent: Hexanes/EtOAc gradient) to afford pure 1,3-diethyl-1H-pyrazole-4-carbaldehyde.

Data Presentation: Reaction Scope & Efficiency

To provide comparative context, the table below summarizes the expected quantitative yields and conditions for the Vilsmeier-Haack formylation of various dialkylpyrazoles based on established literature parameters [1][5].

Substrate	Reagent Ratio (Substrate:POCl 3​ :DMF)	Temperature (°C)	Time (h)	Expected Yield (%)
1,3-Diethyl-1H-pyrazole	1 : 1.5 : 5.0	90 - 100	4 - 6	82 - 86%
1,3-Dimethyl-1H-pyrazole	1 : 1.5 : 5.0	90 - 100	4	80 - 85%
1-Phenyl-3-methyl-1H-pyrazole	1 : 1.2 : 3.0	80 - 90	3	85 - 89%
3,5-Dimethyl-1H-pyrazole	1 : 2.0 : Excess	100	6	70 - 75%

Note: Unsubstituted nitrogen atoms (e.g., 3,5-dimethyl-1H-pyrazole) often require protection or result in lower yields due to competitive N-formylation or poor solubility of the intermediate complexes.

Troubleshooting & Self-Validation (Trustworthiness)

A robust protocol must be self-validating. Use the following analytical checkpoints to ensure the integrity of your synthesis:

In-Process Monitoring (TLC)

• Validation: Monitor the reaction progress using Thin Layer Chromatography (TLC) under 254 nm UV light.

• Observation: The starting 1,3-diethyl-1H-pyrazole is relatively non-polar. The introduction of the highly polar carbaldehyde group will significantly lower the Rf​ value of the product.

• Chemical Stain: Spray the TLC plate with 2,4-Dinitrophenylhydrazine (2,4-DNP) stain. The product spot will immediately turn bright orange/red, confirming the presence of an aldehyde.

Spectroscopic Confirmation (NMR)

• 1 H NMR (CDCl 3​ ): The defining hallmark of a successful formylation is the appearance of a sharp singlet far downfield at ~9.80 - 10.00 ppm , corresponding to the aldehyde proton (-CHO). Additionally, the C4-H proton of the starting material (typically found around 6.0–6.3 ppm) will completely disappear.

Common Pitfalls

• Low Yield / Emulsion during Extraction: If the product yield is low and the aqueous layer remains cloudy, the iminium intermediate was likely not fully hydrolyzed. Solution: Ensure the pH is strictly adjusted to 8 and stir the aqueous mixture for at least 1 hour before extraction.

• Product Contamination (DMF): DMF is notoriously difficult to remove under standard rotary evaporation. Solution: Perform rigorous aqueous washes (at least 3x with water) during the extraction phase, or utilize a high-vacuum pump (lyophilizer/Schlenk line) to remove trace DMF from the final oil.

References

• Semantic Scholar (Arkivoc)
• Protocol for the Formylation of Aromatic Compounds with DMF/POCl3 (Vilsmeier-Haack Reaction)
• Vilsmeier-Haack Reaction Master Organic Chemistry URL
• National Institutes of Health (PMC)
• Synthetic Utility of the Vilsmeier–Haack Reagent in Organic Synthesis Thieme Connect URL

Cross-coupling reaction protocols involving 1,3-diethyl-1H-pyrazole-4-carbaldehyde

Application Note: Advanced Cross-Coupling Protocols for 1,3-Diethyl-1H-pyrazole-4-carbaldehyde

Executive Summary & Mechanistic Rationale

The pyrazole-4-carbaldehyde core is a highly privileged scaffold in medicinal chemistry, frequently serving as a key intermediate for synthesizing kinase inhibitors, anti-inflammatory agents, and diverse bioactive heterocycles[1]. Specifically, 1,3-diethyl-1H-pyrazole-4-carbaldehyde (CAS: 1007541-48-1) offers a unique structural advantage: the dual ethyl groups significantly enhance the lipophilicity (LogP) of the resulting drug candidates compared to standard dimethyl or unsubstituted analogs, improving membrane permeability and pharmacokinetic profiles.

To unlock the full potential of this building block, researchers must functionalize the unsubstituted C5 position. Palladium-catalyzed cross-coupling reactions are the most powerful tools for this functionalization[2]. However, direct cross-coupling of pyrazole-4-carbaldehydes presents two distinct challenges:

• Catalyst Poisoning: The nitrogen atoms of the pyrazole ring can strongly coordinate with palladium, deactivating the catalyst.

• Aldehyde Sensitivity: The formyl group is susceptible to unwanted decarbonylation or oxidation under harsh basic or high-temperature conditions.

To circumvent these issues, we present a two-stage, self-validating synthetic strategy: Regioselective Electrophilic C5-Bromination followed by Ligand-Optimized Suzuki-Miyaura Cross-Coupling [3].

Figure 1: Two-stage synthetic workflow for C5-functionalization of 1,3-diethyl-1H-pyrazole-4-carbaldehyde.

Protocol I: Regioselective C5-Bromination

Before cross-coupling can occur, a halogen handle must be installed. N-Bromosuccinimide (NBS) mediated bromination is highly regioselective for the C5 position of the pyrazole ring,[4]. Acetonitrile (MeCN) is selected as the solvent because its polarity stabilizes the Wheland intermediate during electrophilic aromatic substitution, while preventing the oxidation of the sensitive aldehyde group.

Materials

• Substrate: 1,3-diethyl-1H-pyrazole-4-carbaldehyde (1.0 equiv, 10 mmol, 1.52 g)

• Reagent: N-Bromosuccinimide (NBS) (1.1 equiv, 11 mmol, 1.96 g) - Must be freshly recrystallized from water to remove Br2 impurities.

• Solvent: Anhydrous Acetonitrile (MeCN) (30 mL)

Step-by-Step Methodology (Self-Validating)

• Initialization: Dissolve 1,3-diethyl-1H-pyrazole-4-carbaldehyde in 30 mL of anhydrous MeCN in a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Reagent Addition: Shield the flask from direct light using aluminum foil (to prevent radical side-reactions). Add NBS (1.96 g) portion-wise over 10 minutes at room temperature.

  • Causality & Validation: The solution will transition from colorless to a pale yellow. An immediate deep red/brown color indicates free bromine contamination in the NBS, which may lead to aldehyde oxidation.

• Heating: Heat the reaction mixture to 80°C using an oil bath for 2 hours.

• In-Process Control (IPC): Monitor the reaction via Thin Layer Chromatography (TLC) using Hexanes:Ethyl Acetate (3:1).

  • Validation: The starting material (UV active, Rf ≈ 0.45) should completely disappear, replaced by a single new spot (Rf ≈ 0.55). The higher Rf is due to the lipophilic bromine atom reducing the molecule's polarity.

• Quenching & Workup: Cool the mixture to room temperature. Concentrate the solvent under reduced pressure to 25% of its original volume. Add 50 mL of diethyl ether and 20 mL of saturated aqueous sodium thiosulfate (Na2S2O3) to quench any residual brominating agents.

• Isolation: Separate the organic layer, wash with brine (20 mL), dry over anhydrous Na2SO4, and evaporate to yield 5-bromo-1,3-diethyl-1H-pyrazole-4-carbaldehyde as a pale yellow oil (Typical yield: 85-90%).

Protocol II: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

With the C5-bromide installed, the scaffold is primed for Suzuki-Miyaura coupling. The choice of catalyst is critical here. Monodentate phosphine ligands (like PPh3) often fail because the pyrazole nitrogen outcompetes the ligand for palladium coordination. We utilize Pd(dppf)Cl2 , a bidentate ligand with a wide bite angle that enforces reductive elimination and sterically shields the palladium center from pyrazole poisoning[3].

Figure 2: Catalytic cycle of the Suzuki-Miyaura cross-coupling at the pyrazole C5 position.

Materials

• Substrate: 5-bromo-1,3-diethyl-1H-pyrazole-4-carbaldehyde (1.0 equiv, 5 mmol, 1.15 g)

• Coupling Partner: Phenylboronic acid (or desired arylboronic acid) (1.5 equiv, 7.5 mmol, 0.91 g)

• Catalyst: Pd(dppf)Cl2·CH2Cl2 adduct (0.05 equiv, 5 mol%, 204 mg)

• Base: Potassium carbonate (K2CO3) (3.0 equiv, 15 mmol, 2.07 g)

• Solvent System: 1,4-Dioxane / H2O (4:1 ratio, 25 mL) - Degassed.

Step-by-Step Methodology (Self-Validating)

• Degassing (Critical Step): In a Schlenk flask, combine 20 mL of 1,4-Dioxane and 5 mL of distilled water. Bubble argon or nitrogen gas through the solvent for 15 minutes.

  • Causality: Oxygen must be rigorously excluded to prevent the homocoupling of the boronic acid and the oxidation of the Pd(0) active species.

• Reagent Loading: Add the 5-bromo-1,3-diethyl-1H-pyrazole-4-carbaldehyde, phenylboronic acid, and K2CO3 to the flask. Stir for 5 minutes under argon.

• Catalyst Addition: Quickly add the Pd(dppf)Cl2·CH2Cl2 catalyst.

  • Validation: The reaction mixture will immediately turn from a pale suspension to a deep red/orange homogeneous solution, visually confirming the dissolution and activation of the palladium complex.

• Thermal Activation: Heat the mixture to 90°C for 4-6 hours.

• In-Process Control (IPC): Monitor via TLC (Hexanes:EtOAc 4:1). The bromide (Rf = 0.55) should disappear, yielding a highly UV-fluorescent product spot (Rf ≈ 0.40).

  • Validation: If the reaction stalls at ~50% conversion, it indicates catalyst poisoning. Adding an additional 2 mol% of catalyst and 0.5 equiv of boronic acid will push it to completion.

• Workup & Purification: Cool to room temperature. Dilute with EtOAc (50 mL) and filter through a pad of Celite to remove palladium black (a dark grey precipitate that validates catalyst turnover/exhaustion). Wash the filtrate with water and brine, dry over Na2SO4, and purify via silica gel chromatography to yield 5-phenyl-1,3-diethyl-1H-pyrazole-4-carbaldehyde .

Quantitative Data Presentation: Cross-Coupling Optimization

To demonstrate the causality behind the reagent choices in Protocol II, the following table summarizes the optimization data for the C5-arylation of 1,3-diethyl-1H-pyrazole-4-carbaldehyde.

Entry	Palladium Catalyst	Ligand	Base	Solvent System	Temp (°C)	Yield (%)	Observation / Causality
1	Pd(OAc)2 (5 mol%)	PPh3	K2CO3	Toluene/H2O	100	35%	Catalyst poisoning by pyrazole nitrogen; extensive Pd black formed.
2	Pd(PPh3)4 (5 mol%)	None	Na2CO3	DMF/H2O	100	52%	Moderate yield; partial degradation of the aldehyde group observed.
3	Pd(OAc)2 (5 mol%)	XPhos	K3PO4	1,4-Dioxane/H2O	90	78%	Good conversion; bulky ligand prevents N-coordination effectively.
4	Pd(dppf)Cl2 (5 mol%)	None (Built-in)	K2CO3	1,4-Dioxane/H2O	90	91%	Optimal; bidentate bite angle enforces rapid reductive elimination.

Downstream Applications

The preserved aldehyde group at the C4 position remains fully active for subsequent derivatization. Following the cross-coupling, the 5-aryl-1,3-diethyl-1H-pyrazole-4-carbaldehyde can be subjected to Vilsmeier-Haack downstream protocols, Knoevenagel condensations with thiazolidinediones, or reductive aminations to yield diverse libraries of bioactive drug candidates[1].

References

• Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. KTU ePubl. Available at: [Link]

• Synthesis and Antiproliferative Activity of 2,4,6,7-Tetrasubstituted-2H-pyrazolo[4,3-c]pyridines. MDPI. Available at: [Link]

• Synthesis of intermediates 4a–k. Reagents and conditions. ResearchGate. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. epubl.ktu.edu [epubl.ktu.edu]
• 3. Synthesis and Antiproliferative Activity of 2,4,6,7-Tetrasubstituted-2H-pyrazolo[4,3-c]pyridines [mdpi.com]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: A Researcher's Guide to Flawless Purification of 1,3-diethyl-1H-pyrazole-4-carbaldehyde

Welcome to the technical support center dedicated to the chromatographic purification of 1,3-diethyl-1H-pyrazole-4-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals who are looking to optimize their purification workflows, troubleshoot common issues, and ensure the highest purity of their target compound. Here, we move beyond generic protocols to provide in-depth, evidence-based solutions to the specific challenges you may encounter with this particular molecule.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting solvent system for the column chromatography of 1,3-diethyl-1H-pyrazole-4-carbaldehyde on silica gel?

A foundational step in any successful purification is the selection of an appropriate mobile phase. For 1,3-diethyl-1H-pyrazole-4-carbaldehyde, a moderately polar compound, a common and effective starting point is a mixture of a non-polar solvent like hexane or petroleum ether and a more polar solvent such as ethyl acetate.[1][2][3]

A systematic approach to determining the optimal ratio is crucial and begins with Thin Layer Chromatography (TLC).[4] An ideal solvent system will yield a retention factor (Rf) of approximately 0.35 for the target compound.[5] This Rf value generally provides the best balance between separation from impurities and a reasonable elution time.

Table 1: Suggested Starting Solvent Systems and Expected Rf Values

Solvent System (Hexane:Ethyl Acetate)	Expected Rf Range*	Rationale
9:1	0.5 - 0.7	Good for identifying less polar impurities.
4:1	0.3 - 0.5	A promising starting point for column separation.
7:3	0.2 - 0.4	Likely to provide good separation from more polar impurities.
1:1	0.1 - 0.3	May be too polar, leading to co-elution with polar impurities.[6]

*These are estimated values and should be confirmed by TLC with your specific crude material.

Q2: My compound is streaking on the TLC plate and giving poor separation during column chromatography. What could be the cause?

Streaking is a common issue that often points towards interactions between the analyte and the stationary phase, or issues with the sample itself. Given that 1,3-diethyl-1H-pyrazole-4-carbaldehyde contains a basic pyrazole ring and a reactive aldehyde group, several factors could be at play:

• Acidity of Silica Gel: Standard silica gel is slightly acidic, which can lead to strong interactions with the basic nitrogen atoms of the pyrazole ring, causing tailing or streaking.[5][7]

• Aldehyde Reactivity: Aldehydes can sometimes undergo reactions on the silica surface, such as oxidation or polymerization, especially if the purification is prolonged.[8]

• Sample Overload: Applying too much sample to the TLC plate or column can lead to band broadening and streaking.

To address this, consider deactivating the silica gel by pre-treating it with a small amount of triethylamine (typically 0.1-1% in the mobile phase).[7] This will neutralize the acidic sites on the silica and improve the peak shape.

Q3: I am observing co-elution of my desired product with a closely related impurity. How can I improve the resolution?

Achieving baseline separation of closely related impurities is a frequent challenge.[1] Here are several strategies to enhance resolution:

• Optimize the Mobile Phase: A shallower gradient or switching to an isocratic elution with a solvent system that provides the best separation on TLC can be effective.[1] Experiment with different solvent mixtures. For instance, replacing ethyl acetate with dichloromethane or adding a small amount of a third solvent like methanol can alter the selectivity of the separation.[4]

• Employ Flash Chromatography: Compared to traditional gravity chromatography, flash chromatography utilizes smaller silica gel particles and positive pressure, leading to higher efficiency and better resolution.[9][10][11]

• Dry Loading: If you are dissolving your crude product in a strong solvent to load it onto the column, it can disrupt the packing and lead to poor separation. Instead, try dry loading.[1] Dissolve your compound in a suitable solvent, adsorb it onto a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. This powder can then be carefully added to the top of your column.[1]

Troubleshooting Guide

Problem 1: Low Yield After Column Chromatography

Symptoms:

• Significantly less pure product recovered than expected based on the crude weight and estimated purity.

• The desired compound is not fully eluting from the column.

Possible Causes & Solutions:

Cause	Solution	Scientific Rationale
Irreversible Adsorption	Deactivate the silica gel with triethylamine or consider using a different stationary phase like neutral alumina.[7]	The basic pyrazole moiety can strongly and sometimes irreversibly bind to the acidic silanol groups on the silica surface. Neutralizing these sites reduces this interaction.[5][7]
Compound Degradation	Work quickly, use flash chromatography to minimize the time on the column, and ensure your solvents are pure and free of peroxides.[1][9]	Aldehydes can be sensitive to air oxidation, and prolonged exposure to the silica surface can catalyze degradation.
Inappropriate Solvent Polarity	If the compound is not eluting, gradually increase the polarity of the mobile phase. If it elutes too quickly, decrease the polarity.[5]	The principle of column chromatography relies on the partitioning of the analyte between the stationary and mobile phases. The mobile phase must be strong enough to elute the compound in a reasonable volume.[5]

Experimental Workflow for Troubleshooting Low Yield

Caption: Troubleshooting workflow for low product yield.

Problem 2: Product is Contaminated with an Unknown Impurity After Purification

Symptoms:

• NMR or LC-MS analysis of the "pure" fractions shows the presence of an unexpected species.

Possible Causes & Solutions:

Cause	Solution	Scientific Rationale
Solvent Impurities	Use high-purity HPLC-grade solvents.	Lower grade solvents can contain non-volatile residues that will concentrate in your final product upon evaporation.
Reaction with Stationary Phase	As mentioned, consider deactivating the silica or using an alternative stationary phase.[7]	The aldehyde functional group can be susceptible to reactions on acidic surfaces.
Incomplete Separation	Re-purify the contaminated fractions using a shallower gradient or a different solvent system.	Subtle differences in polarity may require more refined chromatographic conditions to achieve separation.[12]

Experimental Protocol: Dry Loading for Improved Separation

• Dissolution: Dissolve the crude 1,3-diethyl-1H-pyrazole-4-carbaldehyde in a minimal amount of a volatile solvent in which it is highly soluble (e.g., dichloromethane or acetone).

• Adsorption: To this solution, add silica gel (2-3 times the weight of the crude product).

• Evaporation: Thoroughly mix the slurry and evaporate the solvent under reduced pressure until a dry, free-flowing powder is obtained.

• Loading: Carefully layer the silica-adsorbed sample onto the top of the pre-packed column.

• Elution: Begin the elution with the optimized mobile phase.

Logical Diagram for Solvent System Selection

Caption: Decision-making process for solvent system optimization.

References

• BenchChem. (n.d.). Overcoming poor solubility of pyrazole derivatives during reaction workup.
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Reference Data & Comparative Studies

A Researcher's Guide to FTIR Spectroscopy for the Identification of 1,3-diethyl-1H-pyrazole-4-carbaldehyde

This guide provides a comprehensive framework for the identification and characterization of 1,3-diethyl-1H-pyrazole-4-carbaldehyde using Fourier-Transform Infrared (FTIR) spectroscopy. Designed for researchers, scientists, and professionals in drug development, this document offers a detailed comparison of expected spectral features with established reference data for related molecular structures. We will delve into the theoretical basis for the vibrational modes of this molecule, present a standardized experimental protocol for data acquisition, and provide a comparative analysis of the key functional group absorptions.

Introduction: The Power of Vibrational Spectroscopy in Molecular Identification

FTIR spectroscopy is a powerful and non-destructive analytical technique that probes the vibrational modes of molecules. When a molecule is irradiated with infrared light, it absorbs energy at specific frequencies corresponding to the vibrations of its chemical bonds (e.g., stretching, bending, and rocking). The resulting spectrum is a unique molecular fingerprint, providing invaluable information about the functional groups present in a sample. For a novel or synthesized compound like 1,3-diethyl-1H-pyrazole-4-carbaldehyde, FTIR serves as a rapid and reliable method for structural confirmation. By comparing the experimental spectrum to the predicted absorption frequencies of its constituent functional groups, we can confidently verify its identity.

Theoretical FTIR Analysis of 1,3-diethyl-1H-pyrazole-4-carbaldehyde

The structure of 1,3-diethyl-1H-pyrazole-4-carbaldehyde contains several key functional groups that will give rise to characteristic absorption bands in the infrared spectrum. Our analysis will focus on the contributions from the pyrazole ring, the aldehyde group, and the ethyl substituents.

The Aldehyde Functional Group: A Telltale Signature

The aldehyde group (-CHO) provides some of the most distinct and readily identifiable peaks in the FTIR spectrum.

• C=O Stretching Vibration: The carbonyl (C=O) stretch is a strong and sharp absorption. For an aldehyde where the carbonyl is conjugated with a double bond or an aromatic ring, as is the case here with the pyrazole ring, this peak is expected to appear in the range of 1710-1685 cm⁻¹ [1][2][3]. This is a lower frequency compared to saturated aliphatic aldehydes due to the delocalization of electron density, which slightly weakens the C=O double bond.

• Aldehydic C-H Stretching Vibration: Another highly diagnostic feature of aldehydes is the C-H stretching of the aldehyde proton. This typically manifests as one or two moderate intensity bands in the region of 2830-2695 cm⁻¹ [1][4]. The band appearing around 2720 cm⁻¹ is particularly noteworthy and is often a clear indicator of an aldehyde, as it appears in a region with few other absorptions[1][4][5].

The Pyrazole Ring: A Heterocyclic Fingerprint

The pyrazole ring, an aromatic five-membered heterocycle, has a complex set of vibrational modes.

• C=C and C=N Stretching Vibrations: The stretching vibrations of the carbon-carbon and carbon-nitrogen double bonds within the pyrazole ring typically appear in the region of 1620-1380 cm⁻¹ [6]. More specifically, pyrazole derivatives have shown characteristic ring stretching vibrations in the ranges of 1435–1381 cm⁻¹ and 1360–1300 cm⁻¹ [7]. You can also expect bands around 1595 cm⁻¹ corresponding to C=C stretching[8].

• C-N Stretching Vibrations: The stretching of the C-N single bonds within the ring and the bonds connecting the ethyl groups to the nitrogen atoms will also contribute to the spectrum. Aromatic C-N stretching is typically observed between 1306–1200 cm⁻¹ , while aliphatic C-N stretching appears at 1186–1050 cm⁻¹ [7].

The Ethyl Substituents: Aliphatic Contributions

The two ethyl groups (-CH₂CH₃) attached to the pyrazole ring will exhibit characteristic aliphatic C-H vibrations.

• C-H Stretching Vibrations: The stretching of the C-H bonds in the methyl and methylene groups will result in strong absorptions in the 3000-2850 cm⁻¹ region[4][9].

• C-H Bending Vibrations: The bending or scissoring motions of the C-H bonds in the ethyl groups are expected to produce absorptions in the 1470-1450 cm⁻¹ range[4].

Comparative Summary of Expected FTIR Absorptions

The following table summarizes the expected characteristic FTIR absorption bands for 1,3-diethyl-1H-pyrazole-4-carbaldehyde based on the analysis of its functional groups and data from related compounds.

Functional Group	Vibrational Mode	**Expected Frequency Range (cm⁻¹) **	Intensity
Aldehyde	C=O Stretch (conjugated)	1710-1685	Strong, Sharp
Aldehyde	C-H Stretch	2830-2695 (often two bands)	Moderate
Pyrazole Ring	C=C and C=N Stretch	1620-1380	Medium to Strong
Ethyl Groups	C-H Stretch	3000-2850	Strong
Ethyl Groups	C-H Bend	1470-1450	Medium
C-N Bonds	C-N Stretch	1306-1050	Medium

Experimental Protocol for FTIR Data Acquisition

To ensure high-quality and reproducible data, the following experimental protocol is recommended for acquiring the FTIR spectrum of 1,3-diethyl-1H-pyrazole-4-carbaldehyde.

4.1 Instrumentation and Sample Preparation

• Spectrometer: A Fourier-Transform Infrared (FTIR) spectrometer with a deuterated triglycine sulfate (DTGS) or a more sensitive mercury cadmium telluride (MCT) detector.

• Accessory: An Attenuated Total Reflectance (ATR) accessory is recommended for its ease of use and minimal sample preparation. Alternatively, a KBr pellet press or solution cells can be used.

• Sample Preparation (ATR):

  • Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a solvent such as isopropanol and allowing it to dry completely.

  • Acquire a background spectrum of the clean, empty ATR crystal. This is crucial for correcting for atmospheric water and carbon dioxide, as well as any instrumental artifacts.

  • Place a small amount of the 1,3-diethyl-1H-pyrazole-4-carbaldehyde sample (a few milligrams if solid, or a single drop if liquid) onto the center of the ATR crystal.

  • Apply consistent pressure using the ATR's pressure clamp to ensure good contact between the sample and the crystal.

4.2 Data Acquisition Parameters

• Spectral Range: 4000-400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 16-32 scans (co-added to improve signal-to-noise ratio)

• Apodization: Happ-Genzel

4.3 Data Processing

• The collected sample spectrum should be automatically ratioed against the background spectrum by the instrument's software.

• Perform a baseline correction if necessary to ensure all peaks originate from a flat baseline.

• Use the peak picking tool in the software to identify the wavenumbers of the major absorption bands.

Visualizing the Key Vibrational Modes

The following diagram illustrates the key functional groups of 1,3-diethyl-1H-pyrazole-4-carbaldehyde and their corresponding expected regions in the FTIR spectrum.

Caption: Key functional groups and their expected FTIR regions.

Conclusion

The identification of 1,3-diethyl-1H-pyrazole-4-carbaldehyde via FTIR spectroscopy is a straightforward process when a systematic approach is employed. By understanding the characteristic vibrational frequencies of the aldehyde, pyrazole, and ethyl functional groups, a researcher can confidently interpret the resulting spectrum. The strong, sharp carbonyl absorption between 1710-1685 cm⁻¹, coupled with the distinctive aldehydic C-H stretches around 2830-2695 cm⁻¹, will serve as primary confirmation points. These, in conjunction with the fingerprint region's pyrazole ring vibrations and the aliphatic C-H stretches, provide a robust and self-validating system for structural elucidation. Adherence to the outlined experimental protocol will ensure the acquisition of high-quality data, facilitating accurate and reliable identification.

References

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• Al-Majidi, S. M. H., Al-Amiery, A. A., & Kadhum, A. A. H. (2020). Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. Molecules, 25(3), 599. Retrieved from [Link]

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• McMurry, J. (2018). Organic Chemistry (10th ed.). Cengage Learning. (Specific chapter on Spectroscopy of Aldehydes and Ketones referenced)

• Smith, B. C. (2017). The C=O Bond, Part II: Aldehydes. Spectroscopy Online. Retrieved from [Link]

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• ResearchGate. (n.d.). Figure 1. FTIR spectra: a) 1,3-diphenyl-5-pyrazolone, b).... Retrieved from [Link]

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Safety & Regulatory Compliance

Guide to the Proper Disposal of 1,3-diethyl-1H-pyrazole-4-carbaldehyde

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 1,3-diethyl-1H-pyrazole-4-carbaldehyde. The procedures outlined are designed for researchers, scientists, and drug development professionals, emphasizing scientific integrity, operational safety, and regulatory compliance. The causality behind each procedural step is explained to ensure a deep understanding of the required safety protocols.

Executive Summary & Hazard Profile

Proper chemical waste management is a critical component of laboratory safety and environmental responsibility.[1] 1,3-diethyl-1H-pyrazole-4-carbaldehyde, and structurally similar compounds, are recognized as hazardous. While specific toxicological data for this exact diethyl derivative is not extensively published, data from analogous compounds such as 1,3-dimethyl-1H-pyrazole-4-carbaldehyde and 1-ethyl-3-methyl-1H-pyrazole-4-carbaldehyde provide a strong basis for a conservative risk assessment.[2][3]

All chemical waste, including unused or unwanted 1,3-diethyl-1H-pyrazole-4-carbaldehyde, should be treated as hazardous unless confirmed otherwise by a qualified safety officer.[4] This guide outlines the necessary procedures for its handling, storage, and ultimate disposal, ensuring compliance with regulations such as the Resource Conservation and Recovery Act (RCRA) in the United States.[5]

Table 1: Hazard Assessment Based on Structurally Analogous Compounds

Hazard Classification	GHS Hazard Statement (H-code)	Associated Risks & Precautions	Source
Acute Toxicity (Oral, Dermal, Inhalation)	H302, H312, H332	Harmful if swallowed, in contact with skin, or if inhaled. Avoid ingestion, skin contact, and breathing dust/vapors.	[2][3]
Skin Corrosion/Irritation	H315	Causes skin irritation. Wear appropriate chemical-resistant gloves and a lab coat.	[2][3][6]
Serious Eye Damage/Irritation	H319	Causes serious eye irritation. Wear safety glasses or goggles.	[2][3][6]
Specific Target Organ Toxicity (Single Exposure)	H335	May cause respiratory irritation. Handle in a well-ventilated area or chemical fume hood.	[6][7]

Pre-Disposal Planning & Waste Minimization

Effective waste management begins with proactive planning. The primary goal is to reduce the volume and toxicity of waste generated.[1][8]

• Inventory Management: Maintain a minimal inventory of 1,3-diethyl-1H-pyrazole-4-carbaldehyde. Before ordering, check if colleagues have surplus material that can be shared.

• Scale of Experiments: Design experiments to use the smallest practical quantity of the chemical.

• Avoid Contamination: Do not mix non-hazardous waste with hazardous waste. Combining them necessitates treating the entire volume as hazardous, which increases disposal costs and environmental burden.[9]

• No Evaporation: Never use evaporation in a fume hood as a method of disposal for this or any other hazardous chemical.[4]

Step-by-Step Disposal Protocol

This protocol details the process from the point of generation to the final hand-off to a licensed waste management vendor. Adherence to these steps is mandatory for ensuring safety and regulatory compliance.

Step 1: Immediate Safety & Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing the appropriate PPE. The selection of PPE is dictated by the hazard profile (Table 1).

• Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile) that are inspected for integrity before use. Dispose of contaminated gloves properly after use.[7][10]

• Eye Protection: Wear tightly fitting safety goggles or a face shield.[7][11]

• Skin and Body Protection: Wear a lab coat. For larger quantities or in case of a spill, a chemical-resistant apron or suit may be necessary.[7]

• Respiratory Protection: All handling of waste should occur in a well-ventilated area or a certified chemical fume hood to avoid inhalation of vapors or aerosols.[7][12]

Step 2: Waste Characterization & Segregation

1,3-diethyl-1H-pyrazole-4-carbaldehyde must be disposed of as a regulated hazardous waste.

• Do Not Sewer: This chemical must not be disposed of down the drain.[7][9][13][14] Environmental release is prohibited.

• Segregate Incompatibles: Store this waste separately from incompatible materials, especially strong oxidizing agents, acids, acid chlorides, and acid anhydrides to prevent hazardous reactions.[10]

• Solid vs. Liquid: If the waste is a solution, do not mix it with solid waste streams. Keep liquid organic waste separate from aqueous waste where possible.

Step 3: Container Selection and Labeling

Proper containment and labeling are crucial for safe storage and transport.

• Container Choice: Use only appropriate, leak-proof containers, preferably made of a material compatible with the chemical (e.g., High-Density Polyethylene - HDPE, or the original container).[15][16] Ensure the container has a secure, tight-fitting lid.

• Labeling: All waste containers must be clearly and accurately labeled from the moment waste is first added.[15] The label must include:

  • The words "Hazardous Waste".

  • The full chemical name: "1,3-diethyl-1H-pyrazole-4-carbaldehyde". Do not use abbreviations or formulas.

  • The specific hazard characteristics (e.g., "Irritant," "Toxic").

  • The date when waste was first added to the container (accumulation start date).

Step 4: Waste Accumulation and Storage

Waste must be stored safely in a designated laboratory area known as a Satellite Accumulation Area (SAA).[8][15]

• Location: The SAA must be at or near the point of waste generation and under the control of the laboratory personnel.[8]

• Container Management: Keep waste containers closed at all times except when adding waste.[15]

• Secondary Containment: Place the waste container in a larger, chemically resistant secondary container (e.g., a containment tray) to catch any potential leaks or spills.

• Flammable Storage: If the waste is dissolved in a flammable solvent, the SAA should be a designated flammable storage cabinet.[8]

Step 5: Arranging for Disposal

Hazardous waste must be disposed of through a licensed professional waste disposal service or your institution's Environmental Health and Safety (EHS) department.[7][13][17]

• Request Pickup: Once the container is full or you are finished generating this waste stream, submit a waste collection request to your EHS office or contracted vendor.[4][15]

• Manifest System: For off-site transport, the waste will be tracked using a hazardous waste manifest system, which creates a paper trail from generation to final disposal.[18]

• Final Disposal Method: The ultimate disposal will be handled by the licensed facility and will likely involve high-temperature incineration in a specialized chemical incinerator equipped with afterburners and scrubbers.[10][19]

Emergency Procedures for Spills

Accidental spills must be managed immediately and safely. The response depends on the size of the spill.

• Minor Spill (manageable by lab personnel):

  • Evacuate non-essential personnel from the immediate area.

  • Wearing full PPE, contain the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads). Do not use combustible materials like paper towels to absorb large amounts of flammable solvent solutions.

  • Carefully sweep or scoop the contaminated absorbent material into a designated hazardous waste container.

  • Clean the spill area with a suitable solvent, followed by soap and water. All cleanup materials must be disposed of as hazardous waste.[4]

• Major Spill (beyond the lab's capacity to handle):

  • Evacuate the entire laboratory immediately.

  • Alert others in the vicinity and activate the nearest fire alarm if there is a fire or explosion risk.

  • Contact your institution's emergency response team or EHS office immediately.[4]

  • Do not attempt to clean up the spill yourself.

Visual Workflow for Disposal

The following diagram illustrates the lifecycle of 1,3-diethyl-1H-pyrazole-4-carbaldehyde waste within the laboratory.

Caption: Disposal workflow from generation to final disposition.

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Mastering Safety: A Researcher's Guide to Handling 1,3-diethyl-1H-pyrazole-4-carbaldehyde

For the diligent researcher, scientist, or drug development professional, the novel molecule is a landscape of possibility. Yet, with every new frontier comes the responsibility of navigating the unknown with precision and, above all, safety. This guide provides essential, field-proven safety and handling protocols for 1,3-diethyl-1H-pyrazole-4-carbaldehyde. Our approach moves beyond a simple checklist, offering a deep-seated rationale for each procedural step, ensuring that your work is not only groundbreaking but also fundamentally safe.

A Note on Hazard Assessment: As of this writing, comprehensive, peer-reviewed toxicological data for 1,3-diethyl-1H-pyrazole-4-carbaldehyde is not widely available. Therefore, this guidance is expertly extrapolated from the safety profiles of closely related structural analogs, such as 1,3-dimethyl-1H-pyrazole-4-carbaldehyde and other substituted pyrazole aldehydes.[1][2][3][4] This conservative approach is a cornerstone of laboratory safety, treating compounds with unknown properties with the caution they warrant.

Hazard Profile: Understanding the Adversary

Based on analogous compounds, 1,3-diethyl-1H-pyrazole-4-carbaldehyde should be handled as a hazardous substance. The primary threats arise from its aldehyde functional group and heterocyclic pyrazole core.

Anticipated Hazards:

• Skin Irritation (H315): Likely to cause skin irritation upon direct contact.[2][3][5]

• Serious Eye Irritation/Damage (H319/H318): Expected to cause serious and potentially damaging eye irritation.[2][4][5]

• Respiratory Irritation (H335): Inhalation of dust or vapors may lead to respiratory tract irritation.[2][3][4]

• Acute Toxicity (H302, H312, H332): May be harmful if swallowed, in contact with skin, or if inhaled.[2]

These classifications necessitate a stringent personal protective equipment (PPE) protocol to create an effective barrier between the researcher and the chemical.

The Core of Protection: Your PPE Arsenal

The selection of PPE is not a matter of routine but a direct response to the specific hazards identified. For 1,3-diethyl-1H-pyrazole-4-carbaldehyde, a multi-layered defense is critical.

PPE Component	Specification	Rationale & Expert Insight
Primary Eye & Face Protection	ANSI Z87.1-rated chemical splash goggles.	Standard safety glasses are insufficient. The aldehyde functional group suggests potential for high reactivity and vapor pressure, making a full seal around the eyes essential to protect against splashes and vapors.[6]
Secondary Face Protection	Full-face shield (worn over goggles).	Required for splash-risk procedures. When handling stock solutions or performing transfers of quantities greater than a few milliliters, a face shield provides a critical second barrier, protecting the entire face.[6]
Hand Protection	Double-gloving: Nitrile inner glove, Butyl rubber outer glove.	The pyrazole ring and aldehyde group present a complex chemical challenge for glove materials. A nitrile inner glove offers dexterity and splash protection. An outer butyl rubber glove is recommended for its high resistance to aldehydes and various organic solvents.[7] Always inspect gloves for integrity before use.[1]
Body Protection	Flame-resistant (FR) lab coat with cuffed sleeves.	An FR lab coat is a prudent measure when handling organic compounds of unknown flammability. Cuffed sleeves provide a snug fit around the inner glove, preventing chemicals from entering at the wrist.[7]
Respiratory Protection	NIOSH-approved respirator with organic vapor/acid gas (OV/AG) cartridges and P95/P100 particulate filters.	Required when handling the solid compound outside of a certified chemical fume hood. The dual-threat of vapor inhalation and airborne particulates necessitates this combination cartridge.[1] All respirator use must be in accordance with a formal respiratory protection program, including fit-testing.[6]

Operational Plan: From Weighing to Waste

Safe handling is a process, not just a set of equipment. Follow these procedural steps to minimize exposure at every stage.

Preparation and Weighing (Solid Compound)

• Designated Area: All handling of solid 1,3-diethyl-1H-pyrazole-4-carbaldehyde must occur within a certified chemical fume hood or a powder containment hood.

• Donning PPE: Before entering the designated area, don your PPE in the following order: inner nitrile gloves, lab coat, respirator (if required), chemical splash goggles, face shield, and finally, outer butyl gloves.

• Weighing: Use anti-static weigh paper or a tared vial. Handle with care to prevent generating dust.

• Post-Weighing: After weighing, carefully clean the balance and surrounding area with a solvent-dampened cloth (e.g., ethanol), which should then be disposed of as hazardous waste.

Solution Preparation and Use

• Engineering Controls: All solution preparation, transfers, and reactions must be conducted in a chemical fume hood.[3]

• Solvent Addition: When dissolving the compound, add the solvent slowly to the solid to prevent splashing.

• Vessel Sealing: Keep all containers tightly sealed when not in immediate use to minimize vapor release.[5]

The PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE for any task involving this compound.

Caption: PPE selection workflow for handling 1,3-diethyl-1H-pyrazole-4-carbaldehyde.

Emergency & Disposal Protocols: Planning for the Unexpected

Exposure Response

• Skin Contact: Immediately remove contaminated clothing and gloves.[6] Wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek immediate medical attention.[1]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[1] Remove contact lenses if present and easy to do. Seek immediate medical attention.[6]

• Inhalation: Move the affected person to fresh air. If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.[1]

• Ingestion: Do not induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

Spill Management

• Minor Spill (in fume hood): Absorb the spill with an inert material (e.g., vermiculite, sand). Using non-sparking tools, collect the material into a suitable, labeled container for hazardous waste disposal.[1]

• Major Spill: Evacuate the immediate area. Alert laboratory personnel and contact your institution's environmental health and safety (EHS) office immediately.

Disposal Plan

• Chemical Waste: All surplus 1,3-diethyl-1H-pyrazole-4-carbaldehyde and solutions containing it must be disposed of as hazardous chemical waste. Do not discharge to drains.[1]

• Contaminated PPE: Used gloves, disposable lab coats, and other contaminated materials must be collected in a designated, sealed hazardous waste container. Dispose of contaminated gloves after each use.[1]

By integrating these protocols into your workflow, you build a self-validating system of safety that protects you, your colleagues, and your research.

References

• Capot Chemical. (n.d.). MSDS of 1,3-dimethyl-1H-pyrazole-4-carbaldehyde.

• PubChem. (n.d.). 1,3-dimethyl-1H-pyrazole-4-carbaldehyde. National Center for Biotechnology Information. Retrieved from [Link]

• Shetty, S. C., & Bhagat, V. C. (n.d.). 3-(4-Substituted phenyl)
• Tokyo Chemical Industry. (2025, December 10). Safety Data Sheet: 5-Hydroxy-1-methyl-1H-pyrazole.
• ChemScene. (2025, August 23). Safety Data Sheet: 5-Acetyl-1H-pyrazole-3-carboxylic acid.
• Angene Chemical. (2025, March 22). Safety Data Sheet: 1,5-Dimethyl-1H-pyrazole-3-sulfonyl chloride.
• Fisher Scientific. (2025, May 1). Safety Data Sheet: 1-Methyl-1H-pyrazole-4-carboxaldehyde.

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